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Compound of Interest

Compound Name:
1-[2-(2-

Hydroxyethoxy)ethyl]piperazine

Cat. No.: B195975 Get Quote

Essential Safety and Handling Guide for 1-[2-(2-
Hydroxyethoxy)ethyl]piperazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 1-[2-(2-Hydroxyethoxy)ethyl]piperazine (CAS No. 13349-82-1). Adherence to

these procedures is essential for ensuring laboratory safety and minimizing risks.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against potential exposure. The following table summarizes the recommended PPE for

handling 1-[2-(2-Hydroxyethoxy)ethyl]piperazine.
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Protection Type Required Equipment Standards/Specifications

Eye/Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields. A face shield (8-inch

minimum) may be necessary

for splash hazards.

Conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[1][2][3]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber,

Neoprene). Wear appropriate

protective clothing to prevent

skin exposure.[4][5]

EU Directive 89/686/EEC and

the standard EN 374.[1]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator is

recommended.[1][6]

NIOSH (US) or EN 133 (EU)

approved respirators.

Body Protection

Wear appropriate protective

work clothing.[4] For significant

exposure risk, fire/flame

resistant and impervious

clothing should be worn.[1]

EN 340.

Footwear Waterproof boots. EN 13832.

Hazard Identification and Precautionary Statements
1-[2-(2-Hydroxyethoxy)ethyl]piperazine is classified as a substance that can cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][4]

Therefore, it is crucial to adhere to the following precautionary measures:

Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][4] Wash hands and

any exposed skin thoroughly after handling.[1] Use only outdoors or in a well-ventilated area.

[1] Wear protective gloves, clothing, and eye/face protection.[1][4]
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General Hygiene: Do not eat, drink, or smoke when using this product.[5] Contaminated

work clothing should not be allowed out of the workplace and should be washed before

reuse.[6][7]

Experimental Workflow and Handling Procedures
The following diagram outlines the standard operating procedure for the safe handling of 1-[2-
(2-Hydroxyethoxy)ethyl]piperazine from receipt to disposal.
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Workflow for Safe Handling of 1-[2-(2-Hydroxyethoxy)ethyl]piperazine

Preparation

Handling & Experimentation

Post-Experiment & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Retrieve Chemical from Storage

Perform Experiment

Return Chemical to Secure Storage

Decontaminate Work Area & Equipment

Doff PPE Correctly

Dispose of Waste Material

Click to download full resolution via product page

Caption: Standard operating procedure for handling 1-[2-(2-Hydroxyethoxy)ethyl]piperazine.
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Accidental Release Measures
In the event of a spill, immediate action is required to contain the substance and prevent

exposure.

Minor Spills:

Ensure adequate ventilation.[4]

Wearing appropriate PPE, contain and absorb the spill with inert material such as sand,

earth, or vermiculite.[6]

Collect the absorbed material into a suitable, labeled container for disposal.[6]

Clean the spill area thoroughly with water.[7]

Major Spills:

Evacuate personnel from the area and move upwind.[6]

Alert the emergency response team or fire brigade.[6]

Prevent the spillage from entering drains or water courses.[6]

First-Aid Measures
Should exposure occur, follow these first-aid protocols immediately:

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][7] Remove contact lenses if present and

easy to do so.[4] Seek immediate medical attention.[4][7]

Skin Contact: Instantly wash the affected area with plenty of soap and water.[4] Remove

contaminated clothing and shoes.[7] Seek medical attention if irritation develops or persists.

[1][7]

Inhalation: Move the individual to fresh air.[1][4] If breathing is difficult, administer oxygen.[4]

If not breathing, provide artificial respiration.[4] Seek medical attention.
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Ingestion: Do not induce vomiting. Wash out the mouth with water.[4] Never give anything by

mouth to an unconscious person.[7] Seek medical attention.

Fire-Fighting Measures
While not considered a significant fire risk, containers may burn.[6]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[1][4][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[1][7]

Specific Hazards: The substance may decompose upon combustion or at high temperatures

to generate poisonous fumes, including carbon monoxide, carbon dioxide, and nitrogen

oxides.[4][5][7]

Handling and Storage
Handling: Avoid all personal contact, including inhalation.[6] Use in a well-ventilated area.[6]

Keep containers securely sealed when not in use.[6]

Storage: Store in a dry, cool, and well-ventilated place.[1][5] Keep the container tightly

closed.[1][5] Store away from incompatible materials such as oxidizing agents.[5][7]

Disposal Considerations
Dispose of 1-[2-(2-Hydroxyethoxy)ethyl]piperazine and its containers in accordance with

federal, state, and local regulations.[4] Do not allow the product to enter drains.[4][7] It may be

possible to recycle the material if it is unused and uncontaminated.[6] Otherwise, disposal

should be carried out by a licensed disposal company.[2][6] Uncleaned containers should be

treated as the product itself.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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